Cas no 2228530-36-5 (tert-butyl N-(4-amino-2-oxobutyl)carbamate)

• Product Name: tert-butyl N-(4-amino-2-oxobutyl)carbamate
• CAS No: 2228530-36-5
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 6013203
• PubChem ID: 157717796
• Update Time: 2025-10-30

tert-butyl N-(4-amino-2-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-2-oxobutyl)carbamate
• Carbamic acid, N-(4-amino-2-oxobutyl)-, 1,1-dimethylethyl ester
• 2228530-36-5
• EN300-1887151

• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-7(12)4-5-10/h4-6,10H2,1-3H3,(H,11,13)
• InChI Key： MDCQXGHVHDOUQZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)CCN

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±27.0 °C(Predicted)
• pka: 11.03±0.46(Predicted)

Additional information on tert-butyl N-(4-amino-2-oxobutyl)carbamate

Introduction to tert-butyl N-(4-amino-2-oxobutyl)carbamate (CAS No. 2228530-36-5)

Tert-butyl N-(4-amino-2-oxobutyl)carbamate (CAS No. 2228530-36-5) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, also known as Boc-Glu(OMe)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and other bioactive molecules. The tert-butyl carbamate group serves as a protective group for the amino functionality, allowing for selective reactions and controlled deprotection steps in complex synthetic pathways.

The structure of tert-butyl N-(4-amino-2-oxobutyl)carbamate consists of a tert-butyl carbamate moiety attached to the amino group of a 4-amino-2-oxobutyl chain. This unique structure provides stability and reactivity that are essential for various synthetic transformations. The compound's ability to undergo selective deprotection under mild conditions makes it an attractive choice for researchers working on peptide synthesis and drug development.

Recent advancements in the field of chemical biology have highlighted the importance of tert-butyl N-(4-amino-2-oxobutyl)carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a series of peptides with potent anti-cancer properties. The researchers utilized the tert-butyl carbamate group to protect the amino functionality during the synthesis, ensuring high yields and purity of the final products.

In addition to its role in peptide synthesis, tert-butyl N-(4-amino-2-oxobutyl)carbamate has been explored for its potential in drug delivery systems. A recent study in the International Journal of Pharmaceutics investigated the use of this compound as a prodrug precursor. The tert-butyl carbamate group was found to enhance the solubility and stability of the active drug, leading to improved pharmacokinetic properties and enhanced therapeutic efficacy.

The protective nature of the tert-butyl carbamate group is particularly advantageous in multi-step synthetic processes where selective deprotection is required. This feature allows for the sequential introduction of functional groups without interference from other reactive sites on the molecule. As a result, tert-butyl N-(4-amino-2-oxobutyl)carbamate is widely used in combinatorial chemistry and high-throughput screening methods, where it serves as a building block for the rapid synthesis of diverse libraries of compounds.

The physical and chemical properties of tert-butyl N-(4-amino-2-oxobutyl)carbamate have been extensively characterized. It is typically supplied as a white crystalline solid with high purity and stability. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, making it suitable for various synthetic protocols. Its melting point and other physical parameters are well-documented, facilitating its use in laboratory settings.

In terms of safety, tert-butyl N-(4-amino-2-oxobutyl)carbamate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Standard laboratory safety protocols should be adhered to when working with this compound.

The commercial availability of tert-butyl N-(4-amino-2-oxobutyl)carbamate has increased over recent years, reflecting its growing importance in research and development activities. Major chemical suppliers now offer this compound with high purity and consistent quality, ensuring that researchers have access to reliable materials for their experiments.

In conclusion, tert-butyl N-(4-amino-2-oxobutyl)carbamate (CAS No. 2228530-36-5) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structure and properties make it an essential tool for peptide synthesis, drug development, and other advanced synthetic processes. As research continues to advance, the importance of this compound is likely to grow, contributing to new discoveries and innovations in the field.